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Introduction
Antibody-drug conjugates (ADCs) are a rapidly growing class of biotherapeutics designed for

the targeted delivery of cytotoxic agents to cancer cells. An ADC consists of a monoclonal

antibody (mAb) specific for a tumor-associated antigen, a potent cytotoxic payload, and a

chemical linker connecting the two. The efficacy of an ADC is highly dependent on its ability to

bind to the cell surface antigen, be internalized, and release its cytotoxic payload within the

target cell.

This application note provides a detailed protocol for the analysis of the binding characteristics

of an Auristatin F-hydroxypropylamide (HPA) ADC using flow cytometry. Auristatin F is a potent

anti-mitotic agent that inhibits tubulin polymerization.[1] The HPA linker enhances cell

permeability, and upon intracellular cleavage, releases the active Auristatin F payload.[2][3]

Flow cytometry is a powerful technique for the quantitative analysis of ADC binding at the

single-cell level, providing crucial data on binding affinity and specificity.[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8818881#bc-rfq
https://books.rsc.org/books/edited-volume/725/chapter/443189/Auristatin-Payloads-for-Antibody-Drug-Conjugates
https://aacrjournals.org/mct/article-pdf/20/5/885/3103155/885.pdf
https://www.mersana.com/wp-content/uploads/2019/12/Mersana_AACR_Poster_2018_SC_Final.pdf
https://www.benchchem.com/pdf/flow_cytometry_analysis_of_ADC_binding_with_Rac_Lys_SMCC_DM1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8818881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle of the Assay
This protocol outlines an indirect immunofluorescence flow cytometry assay to quantify the

binding of an Auristatin F-HPA ADC to target cells. Cells expressing the target antigen are

incubated with varying concentrations of the ADC. The amount of bound ADC is then detected

using a fluorescently labeled secondary antibody that recognizes the primary antibody

component of the ADC. The Median Fluorescence Intensity (MFI) of the stained cells, as

measured by a flow cytometer, is directly proportional to the amount of bound ADC. By

performing a titration of the ADC concentration, a saturation binding curve can be generated to

determine the apparent binding affinity (KD) or the half-maximal effective concentration (EC50).

[5]

Data Presentation
The following tables summarize hypothetical, yet representative, quantitative data obtained

from a flow cytometry binding analysis of an anti-Her2 Auristatin F-HPA ADC on Her2-positive

(SK-BR-3) and Her2-negative (MCF-7) cell lines.

Table 1: Binding Affinity of Anti-Her2 Auristatin F-HPA ADC

Cell Line Target
ADC Concentration
(nM) for EC50

Apparent KD (nM)

SK-BR-3 Her2 15.5 12.8

MCF-7 Her2 Not Achieved Not Determinable

Table 2: Median Fluorescence Intensity (MFI) at Saturating ADC Concentration (100 nM)

Cell Line Target MFI (ADC)
MFI (Isotype
Control)

% Positive
Cells

SK-BR-3 Her2 85,000 500 98.5%

MCF-7 Her2 650 480 < 1%
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Materials and Reagents
Target-positive (e.g., SK-BR-3) and target-negative (e.g., MCF-7) cell lines

Complete cell culture medium (e.g., DMEM with 10% FBS)

Auristatin F-HPA ADC

Isotype control antibody

Flow Cytometry Staining Buffer (PBS with 1% BSA and 0.1% sodium azide)

Fc Receptor Blocking Reagent (e.g., Human TruStain FcX™)

Fluorochrome-conjugated secondary antibody (e.g., FITC-conjugated anti-human IgG)

Propidium Iodide (PI) or other viability dye

FACS tubes (5 mL polystyrene round-bottom tubes)

Centrifuge

Flow cytometer

Experimental Protocol: Cell Surface Binding Assay
Cell Preparation:

Culture target-positive and target-negative cells to 70-80% confluency.

Harvest the cells using a non-enzymatic cell dissociation solution.

Wash the cells twice with ice-cold Flow Cytometry Staining Buffer by centrifugation at 300

x g for 5 minutes.

Resuspend the cells in Flow Cytometry Staining Buffer and perform a cell count. Adjust the

cell density to 1 x 106 cells/mL.[6]

Fc Receptor Blocking:
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Aliquot 100 µL of the cell suspension (1 x 105 cells) into each FACS tube.

Add Fc Receptor Blocking Reagent according to the manufacturer's instructions and

incubate for 10-15 minutes at 4°C.

ADC Incubation:

Prepare serial dilutions of the Auristatin F-HPA ADC and the isotype control antibody in

Flow Cytometry Staining Buffer. A typical concentration range would be from 0.1 nM to 500

nM.

Add 50 µL of the diluted ADC or isotype control to the appropriate tubes.

Incubate the tubes for 30-60 minutes at 4°C, protected from light.[7]

Washing:

Wash the cells twice with 2 mL of ice-cold Flow Cytometry Staining Buffer, centrifuging at

300 x g for 5 minutes after each wash.

Secondary Antibody Incubation:

Resuspend the cell pellet in 100 µL of the fluorochrome-conjugated secondary antibody

diluted in Flow Cytometry Staining Buffer.

Incubate for 30 minutes at 4°C, protected from light.[7]

Final Wash and Staining:

Wash the cells twice with 2 mL of ice-cold Flow Cytometry Staining Buffer as described in

step 4.

Resuspend the final cell pellet in 500 µL of Flow Cytometry Staining Buffer.

Add a viability dye such as Propidium Iodide (PI) just before analysis to exclude dead

cells.

Data Acquisition:
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Analyze the samples on a flow cytometer, acquiring at least 10,000 events for each

sample.[5]

Gate on the live, single-cell population for analysis.

Data Analysis:

Determine the Median Fluorescence Intensity (MFI) for each sample.

Plot the MFI values against the ADC concentrations and fit the data using a non-linear

regression model (e.g., one-site binding) to determine the EC50 or apparent KD.[5]
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Caption: Mechanism of action of an Auristatin F-HPA ADC.
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Caption: Experimental workflow for ADC binding analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8818881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

